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molecular formula C11H12ClNO B8393393 4-(4-Chlorobenzyl)-2-pyrrolidinone

4-(4-Chlorobenzyl)-2-pyrrolidinone

Cat. No. B8393393
M. Wt: 209.67 g/mol
InChI Key: ZRNZFZGNDFKJQE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US04198514

Procedure details

In 100 ml of ethanol was dissolved 5 g of ethyl 4-(4-chlorophenyl)-3-cyanobutyrate and, with 10 ml of Raney's nickel as the catalyst, reduction was carried out in hydrogen gas streams for 2 hours. The catalyst was removed by decanting and the solvent was distilled off under reduced pressure. The residue was dissolved in ethyl acetate, washed with water, 2% aqueous sodium hydroxide, water, 2% hydrochloric acid and water in the order mentioned, dehydrated and concentrated under reduced pressure. The residue was crystallized from ether-n-hexane to obtain the contemplated product 4-(4-chlorobenzyl)-2-pyrrolidinone.
Name
ethyl 4-(4-chlorophenyl)-3-cyanobutyrate
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Quantity
10 mL
Type
catalyst
Reaction Step Three

Identifiers

REACTION_CXSMILES
[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH:9]([C:16]#[N:17])[CH2:10][C:11](OCC)=[O:12])=[CH:4][CH:3]=1>C(O)C.[H][H].[Ni]>[Cl:1][C:2]1[CH:7]=[CH:6][C:5]([CH2:8][CH:9]2[CH2:16][NH:17][C:11](=[O:12])[CH2:10]2)=[CH:4][CH:3]=1

Inputs

Step One
Name
ethyl 4-(4-chlorophenyl)-3-cyanobutyrate
Quantity
5 g
Type
reactant
Smiles
ClC1=CC=C(C=C1)CC(CC(=O)OCC)C#N
Name
Quantity
100 mL
Type
solvent
Smiles
C(C)O
Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Smiles
[H][H]
Step Three
Name
Quantity
10 mL
Type
catalyst
Smiles
[Ni]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
for 2 hours
Duration
2 h
CUSTOM
Type
CUSTOM
Details
The catalyst was removed
CUSTOM
Type
CUSTOM
Details
by decanting
DISTILLATION
Type
DISTILLATION
Details
the solvent was distilled off under reduced pressure
DISSOLUTION
Type
DISSOLUTION
Details
The residue was dissolved in ethyl acetate
WASH
Type
WASH
Details
washed with water, 2% aqueous sodium hydroxide, water, 2% hydrochloric acid and water in the order
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue was crystallized from ether-n-hexane

Outcomes

Product
Name
Type
product
Smiles
ClC1=CC=C(CC2CC(NC2)=O)C=C1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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